1-(indolin-1-yl)-2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[1-(2-methoxyphenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanylethanone
• InChI: InChI=1S/C23H21N5O2S/c1-15-17-13-24-28(19-9-5-6-10-20(19)30-2)22(17)23(26-25-15)31-14-21(29)27-12-11-16-7-3-4-8-18(16)27/h3-10,13H,11-12,14H2,1-2H3
• InChI Key: FRQAKMMMMQINGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NN(C2=C(N=N1)SCC(=O)N3CCC4=CC=CC=C43)C5=CC=CC=C5OC
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol

Description

1-(indolin-1-yl)-2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C23H21N5O2S and its molecular weight is 431.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterocyclic Compounds : Research has demonstrated the synthesis of various heterocyclic compounds, including pyrazolyl and thiazolyl derivatives, which show significant promise in medicinal chemistry due to their structural diversity and potential biological activities. For instance, the synthesis of 1,3,4-thiadiazoles, pyrazolines, and pyrazolo pyrimidines through specific starting materials has been explored for potential applications in drug discovery and development (Abdelall, 2014).

• Antimicrobial and Antifungal Activities : Compounds with pyrazole and thiazole moieties have been synthesized and evaluated for their antimicrobial and antifungal activities, indicating their potential as therapeutic agents. Such studies underscore the importance of these compounds in developing new treatments for infectious diseases (Kumar et al., 2012).

• Antiproliferative and Antioxidant Activities : The synthesis of compounds with indole, pyrazole, and thiazole units has shown promising antiproliferative and antioxidant activities. These findings suggest potential applications in cancer therapy and prevention of oxidative stress-related diseases (Nassar et al., 2016), (Ummadi et al., 2017).

Crystal Structure and Molecular Design

• Crystallography Studies : Crystallographic analysis of similar compounds has provided insights into their molecular structures, which is crucial for the design of compounds with desired chemical and biological properties. Understanding the crystal structure helps in the rational design of more effective and selective molecules (Swamy et al., 2013).

• Drug Design and Synthesis : The synthesis of novel heterocyclic compounds, including those with pyrazolo and pyridazine moieties, has been driven by their potential application in drug design, particularly for neurological disorders. This underscores the role of such compounds in developing new therapeutics (Kunitomo et al., 2014).